Cas no 500789-05-9 (Boc-D-b-Phe(2-Cl)-OH)

• Product Name: Boc-D-b-Phe(2-Cl)-OH
• CAS No: 500789-05-9
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• MDL: MFCD03427958
• CID: 933229
• PubChem ID: 2761718
• Update Time: 2025-05-25

Boc-D-b-Phe(2-Cl)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(2-chlorophenyl)propanoic acid
• Boc-(R)-3-Amino-3-(2-chloro-phenyl)-propionic acid
• (R)-N-BOC-2-CHLORO-BETA-PHENYLALANINE
• Boc-(R)-3-Amino-3-(2-chlorophenyl)-propionic acid
• BOC-(R)-3-AMINO-3-(2-CHLOROPHENYL)PROPIONIC ACID,
• Fmoc-2-Chloro-D-b-phenylalanine
• PS-12370
• EN300-1071553
• MFCD03427958
• AC-25368
• (3R)-3-(2-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2-chlorophenyl)propanoic acid
• A848435
• Boc-(R)-3-Amino-3-(2-chlorophenyl)propionic acid
• DTXSID90375870
• AKOS016843745
• 500789-05-9
• boc-(r)-3-amino-3-(2-chlorophenyl)propanoic acid
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(2-chlorophenyl)propanoicacid
• CS-0154564
• (3R)-3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(2-CHLOROPHENYL)PROPANOIC ACID
• Boc-D-b-Phe(2-Cl)-OH

• MDL： MFCD03427958
• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
• InChI Key： JBKHFGREKMCWAU-LLVKDONJSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.09200
• Monoisotopic Mass: 299.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 75.63000
• LogP: 3.77140

Boc-D-b-Phe(2-Cl)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Boc-D-b-Phe(2-Cl)-OH

Boc-D-b-Phe(2-Cl)-OH: A Comprehensive Overview

The compound with CAS No. 500789-05-9, commonly referred to as Boc-D-b-Phe(2-Cl)-OH, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is a derivative of phenylalanine, a naturally occurring amino acid, with specific modifications that enhance its properties for various applications. The Boc (tert-butoxycarbonyl) group serves as a protecting group for the amino functionality, while the D-b-Phe(2-Cl) indicates the configuration and substitution pattern of the phenylalanine moiety. The hydroxyl group (-OH) at the terminal position further contributes to its chemical reactivity and biological activity.

Recent advancements in chemical synthesis have enabled the precise control of stereochemistry in compounds like Boc-D-b-Phe(2-Cl)-OH, making them invaluable in drug discovery and peptide synthesis. The introduction of the chlorine atom at the para position of the phenyl ring introduces unique electronic and steric effects, which can influence the compound's interaction with biological systems. This modification has been shown to enhance bioavailability and selectivity in certain therapeutic applications.

One of the most promising areas of research involving Boc-D-b-Phe(2-Cl)-OH is its role in peptide-based drug design. By incorporating this compound into peptide sequences, researchers have been able to develop molecules with improved stability and potency. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that peptides containing Boc-D-b-Phe(2-Cl)-OH exhibit enhanced binding affinity to target proteins, making them potential candidates for treating conditions such as cancer and neurodegenerative diseases.

In addition to its role in peptide synthesis, Boc-D-b-Phe(2-Cl)-OH has also found applications in materials science. Its unique structure allows it to serve as a building block for constructing supramolecular assemblies and functional polymers. Recent research in *Advanced Materials* highlights its use in creating self-healing materials that can repair damages under specific conditions, opening new avenues for sustainable material development.

The synthesis of Boc-D-b-Phe(2-Cl)-OH involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of chiral catalysts has been particularly effective in achieving high enantiomeric excess, which is crucial for maintaining the compound's biological activity. Innovations in this synthesis pathway have significantly reduced production costs and improved scalability, making it more accessible for large-scale applications.

From an environmental standpoint, the development of eco-friendly synthesis routes for Boc-D-b-Phe(2-Cl)-OH has gained traction. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, to produce this compound sustainably. These efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, Boc-D-b-Phe(2-Cl)-OH (CAS No. 500789-05-9) stands as a testament to the progress in organic chemistry and its interdisciplinary applications. Its versatility across fields such as pharmaceuticals, materials science, and green chemistry underscores its importance in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and therapeutic innovations.